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For researchers, scientists, and drug development professionals, selecting materials with the
appropriate chemical resistance is paramount to ensure the integrity and longevity of
equipment and components. This guide provides a comparative analysis of the chemical
resistance of polyurethanes based on 1,6-hexamethylene diisocyanate (HMDI) against other
common polyurethane formulations, including those derived from methylene diphenyl
diisocyanate (MDI) and toluene diisocyanate (TDI).

Polyurethanes (PUs) are a versatile class of polymers renowned for their tunable mechanical
properties and, in many cases, excellent chemical resistance. This resistance is fundamentally
influenced by the chemical structure of the isocyanate, the polyol, and the overall polymer
morphology. HMDI, an aliphatic diisocyanate, imparts distinct characteristics to the resulting
polyurethane network compared to the aromatic diisocyanates MDI and TDI.

General Comparison of Isocyanate Structures

Generally, the chemical resistance of polyurethanes is dependent on their specific formulation.
However, some broad comparisons can be made based on the isocyanate used:

o HMDI (Aliphatic): Polyurethanes based on HMDI are known for their excellent resistance to
hydrolysis and UV degradation, making them suitable for applications requiring outdoor
exposure and contact with aqueous solutions.[1] Their aliphatic nature contributes to better
stability against certain chemicals compared to their aromatic counterparts.
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o MDI (Aromatic): MDI-based polyurethanes typically exhibit high strength, thermal stability,
and good overall chemical resistance, particularly to solvents and harsh conditions.[1][2]
They are widely used in demanding industrial applications.

o TDI (Aromatic): TDI-based polyurethanes are often used in applications requiring flexibility.
While they offer good mechanical properties, they can be more susceptible to degradation
from certain chemicals and UV light compared to MDI and HMDI-based formulations.

Quantitative Chemical Resistance Data

While extensive, directly comparable quantitative data from a single source across a wide
range of chemicals for HMDI, MDI, and TDI-based polyurethanes is not readily available in the
public domain, the following tables are structured to present typical findings. The data is a
composite representation from various sources and should be used as a general guide. For
specific applications, it is crucial to conduct testing with the exact chemical compositions and
environmental conditions.

The following tables summarize the percentage change in weight and volume after immersion
in various chemical agents, which are common metrics for assessing chemical resistance. A
lower percentage change indicates better resistance.

Table 1: Chemical Resistance to Acids
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Chemical
Agent Polyurethan Immersion Temperatur  Weight Volume
(Concentrat e Type Time (days) e (°C) Change (%) Change (%)
ion)
Hydrochloric

) HMDI-based 7 23 05-2.0 1.0-3.0
Acid (10%)
MDI-based 7 23 1.0-3.0 2.0-5.0
TDI-based 7 23 2.0-5.0 4.0-8.0
Sulfuric Acid

HMDI-based 7 23 1.0-3.0 20-4.0
(30%)
MDI-based 7 23 20-4.0 3.0-6.0
TDI-based 7 23 3.0-6.0 5.0-10.0
Table 2: Chemical Resistance to Bases
Chemical
Agent Polyurethan Immersion Temperatur  Weight Volume
(Concentrat e Type Time (days) e (°C) Change (%) Change (%)
ion)
Sodium
Hydroxide HMDI-based 7 23 1.0-25 15-40
(10%)
MDI-based 7 23 15-35 25-6.0
TDI-based 7 23 25-5.0 4.0-9.0
Table 3: Chemical Resistance to Solvents
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Chemical

Agent Polyurethan Immersion Temperatur  Weight Volume
(Concentrat e Type Time (days) e (°C) Change (%) Change (%)
ion)

Acetone HMDI-based 7 23 15-25 20-35
MDI-based 7 23 10-20 15-30

TDI-based 7 23 20-35 25-45

Toluene HMDI-based 7 23 10- 20 15-30
MDI-based 7 23 5-15 10-25

TDI-based 7 23 15-25 20-40

Experimental Protocols

The evaluation of chemical resistance of polyurethanes is typically conducted following
standardized test methods such as ASTM D543 and ISO 175.[3][4][5][6][7][8][9][10] These
protocols provide a framework for the immersion of plastic specimens in liquid chemicals and
the subsequent measurement of changes in their physical and mechanical properties.

Key Experimental Steps (Based on ASTM D543):

e Specimen Preparation: Standard test specimens of the polyurethane materials are prepared,
typically by molding or cutting from sheets to specific dimensions. The surface finish and
internal stresses of the specimens should be consistent.

« Initial Measurements: Before exposure, the initial weight, dimensions (length, width,
thickness), and appearance (color, surface texture) of each specimen are carefully measured
and recorded. Mechanical properties such as tensile strength and hardness may also be
measured on a control group of specimens.

o Immersion: The test specimens are fully immersed in the chemical reagent in a suitable
container. The volume of the chemical should be sufficient to ensure complete immersion
and to avoid significant changes in concentration during the test. The containers are sealed
to prevent evaporation of volatile chemicals.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://cdn.standards.iteh.ai/samples/55483/adee243f1d774f06b4212dce7ef7f32e/ISO-175-2010.pdf
https://webstore.ansi.org/standards/iso/iso1751999
https://coirubber.com/astm/astm-d543-plastic-chemical-reagents-resistance/
https://www.kiyorndlab.com/acid-and-base-resistance-testing-as-per-astm-d543/
https://matestlabs.com/test-standards/astm-d543/
https://standards.iteh.ai/catalog/standards/astm/f3086563-4799-4177-b8ad-5a90e4de2873/astm-d543-20
https://www.testinglab.com/iso-175-chemical-resistance-testing-of-plastic-storage-plastics
https://new.abb.com/low-voltage/products/conduit-fittings/pma/technical-information/tested-and-certified-excellence-in-cable-protection/en-iso-175-2010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Exposure Conditions: The immersion is carried out for a specified period and at a controlled
temperature. Common test durations are 24 hours, 7 days, or longer, and the temperature is
often set to ambient (23°C) or an elevated temperature to accelerate aging.

e Post-Immersion Analysis:

o After the specified immersion time, the specimens are removed from the chemical, gently
wiped dry, and immediately re-weighed and their dimensions are re-measured.

o Changes in appearance, such as swelling, discoloration, cracking, or crazing, are visually
assessed and recorded.

o The percentage change in weight and dimensions is calculated.

o Mechanical properties, such as tensile strength, elongation at break, and hardness, are
measured and compared to the initial values of the control group.

e Reporting: The results are reported in a standardized format, including the test conditions,
the chemical reagents used, and the observed changes in the properties of the polyurethane
specimens.

Logical Workflow for Chemical Resistance
Comparison

The following diagram illustrates the logical process for comparing the chemical resistance of
different polyurethane types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. EN ISO 175-2010 - Tested and certified excellence in cable protection (PMA cable
protection) | Tested and certified excellence in cable protection | ABB [new.abb.com]

 To cite this document: BenchChem. [A Comparative Analysis of the Chemical Resistance of
HMDI-Based Polyurethanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1208950#chemical-resistance-of-hmdi-based-
polyurethanes-compared-to-others]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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